Cas no 83658-10-0 (Isoquinoline,3,4-dihydro-3-[(4-methyl-1-piperazinyl)methyl]-1-phenyl-)

Isoquinoline,3,4-dihydro-3-[(4-methyl-1-piperazinyl)methyl]-1-phenyl- structure
83658-10-0 structure
Product name:Isoquinoline,3,4-dihydro-3-[(4-methyl-1-piperazinyl)methyl]-1-phenyl-
CAS No:83658-10-0
MF:C21H25N3
MW:319.443304777145
CID:727797
PubChem ID:3068604

Isoquinoline,3,4-dihydro-3-[(4-methyl-1-piperazinyl)methyl]-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline,3,4-dihydro-3-[(4-methyl-1-piperazinyl)methyl]-1-phenyl-
    • 3-((4-Methyl-1-piperazinyl)methyl)-1-phenylisoquinoline hydrate (5:3)
    • 3-[(4-Methyl-1-piperazinyl)methyl]-1-phenyl-3,4-dihydroisoquinoli ne
    • Isoquinoline, 3,4-dihydro-3-((4-methyl-1-piperazinyl)methyl)-1-phenyl-, hydrate (5:3)
    • 3-((4-Methylpiperazin-1-yl)methyl)-1-phenyl-3,4-dihydroisoquinoline
    • 83658-10-0
    • DTXSID301003624
    • 3-[(4-methylpiperazin-1-yl)methyl]-1-phenyl-3,4-dihydroisoquinoline
    • Inchi: InChI=1S/C21H25N3/c1-23-11-13-24(14-12-23)16-19-15-18-9-5-6-10-20(18)21(22-19)17-7-3-2-4-8-17/h2-10,19H,11-16H2,1H3
    • InChI Key: SXZITRGKMWZNAX-UHFFFAOYSA-N
    • SMILES: CN1CCN(CC1)CC2CC3=CC=CC=C3C(=N2)C4=CC=CC=C4

Computed Properties

  • Exact Mass: 319.204847810g/mol
  • Monoisotopic Mass: 319.204847810g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 18.8Ų

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